Cas no 499206-24-5 (2-(dimethylamino)methylidenecycloheptane-1,3-dione)

2-(Dimethylamino)methylidenecycloheptane-1,3-dione is a versatile intermediate in organic synthesis, characterized by its reactive methylidene group and cyclic diketone structure. This compound is particularly valuable in the preparation of heterocyclic frameworks and functionalized cycloheptane derivatives due to its ability to undergo nucleophilic addition and condensation reactions. The dimethylamino group enhances its solubility in polar solvents and can act as a directing moiety in further transformations. Its stability under mild conditions makes it suitable for controlled synthetic applications. Researchers utilize this compound in the development of pharmaceuticals, agrochemicals, and advanced materials, where precise functionalization of cyclic systems is required.
2-(dimethylamino)methylidenecycloheptane-1,3-dione structure
499206-24-5 structure
Product Name:2-(dimethylamino)methylidenecycloheptane-1,3-dione
CAS No:499206-24-5
MF:C10H15NO2
MW:181.231602907181
CID:1540377
PubChem ID:12133065
Update Time:2025-06-14

2-(dimethylamino)methylidenecycloheptane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cycloheptanedione, 2-[(dimethylamino)methylene]-
    • 2-(dimethylaminomethylidene)cycloheptane-1,3-dione
    • 2-(dimethylamino)methylidenecycloheptane-1,3-dione
    • AKOS026727645
    • SCHEMBL3142596
    • DB-191361
    • EN300-192222
    • DTXSID20478222
    • 2-dimethylaminomethylene-cycloheptane-1,3-dione
    • 499206-24-5
    • 2-(dimethylaminomethylene)cycloheptane-1,3-dione
    • 2-((Dimethylamino)methylene)cycloheptan-1,3-dione
    • 2-[(Dimethylamino)methylidene]cycloheptane-1,3-dione
    • RCIZREZAMRROJQ-UHFFFAOYSA-N
    • Inchi: 1S/C10H15NO2/c1-11(2)7-8-9(12)5-3-4-6-10(8)13/h7H,3-6H2,1-2H3
    • InChI Key: RCIZREZAMRROJQ-UHFFFAOYSA-N
    • SMILES: O=C1/C(=C/N(C)C)/C(CCCC1)=O

Computed Properties

  • Exact Mass: 181.11035
  • Monoisotopic Mass: 181.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38

2-(dimethylamino)methylidenecycloheptane-1,3-dione Pricemore >>

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Additional information on 2-(dimethylamino)methylidenecycloheptane-1,3-dione

Recent Advances in the Study of 2-(Dimethylamino)methylidenecycloheptane-1,3-dione (CAS: 499206-24-5)

2-(Dimethylamino)methylidenecycloheptane-1,3-dione (CAS: 499206-24-5) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a versatile scaffold for the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

The compound's unique structure, featuring a cycloheptane-1,3-dione core modified with a dimethylamino methylidene group, has been the focus of several synthetic and pharmacological investigations. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have reported on its utility as a precursor for the synthesis of bioactive molecules, including kinase inhibitors and antimicrobial agents. These studies underscore the compound's adaptability in medicinal chemistry.

One of the most notable advancements involves the use of 2-(dimethylamino)methylidenecycloheptane-1,3-dione as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study demonstrated its efficacy in the development of compounds with potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in various cancers. The study highlighted the compound's role in enhancing the binding affinity and selectivity of these inhibitors, paving the way for new cancer therapeutics.

In addition to its applications in oncology, recent research has explored the antimicrobial properties of derivatives of 2-(dimethylamino)methylidenecycloheptane-1,3-dione. A 2024 publication in Antimicrobial Agents and Chemotherapy reported that certain analogs exhibit broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest that the compound could serve as a valuable scaffold for the development of next-generation antibiotics.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 2-(dimethylamino)methylidenecycloheptane-1,3-dione derivatives. Recent studies have employed computational modeling and structure-activity relationship (SAR) analyses to address these issues, with a focus on improving bioavailability and reducing off-target effects. These efforts are critical for advancing the compound's translational potential.

In conclusion, 2-(dimethylamino)methylidenecycloheptane-1,3-dione (CAS: 499206-24-5) continues to emerge as a versatile and valuable compound in chemical biology and drug discovery. Its applications span oncology, antimicrobial therapy, and beyond, supported by a growing body of research. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic repertoire, solidifying its role in the development of innovative medicines.

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